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Compound of Interest

Compound Name: N-Desmethyl imatinib

Cat. No.: B1241021 Get Quote

Essential Safety and Handling Guide for N-
Desmethyl Imatinib
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, handling, and disposal information for N-Desmethyl
imatinib, a primary active metabolite of Imatinib. Adherence to these protocols is essential to

ensure a safe laboratory environment and minimize exposure risks. N-Desmethyl imatinib is

classified with significant health hazards, including being harmful if swallowed, and is

suspected of causing genetic defects, cancer, and reproductive harm.[1][2][3][4]

Personal Protective Equipment (PPE)
Consistent and correct use of PPE is the first line of defense against chemical exposure. Below

is a summary of the required equipment when handling N-Desmethyl imatinib.
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PPE Category Specification Rationale and Source

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

Must conform to EN 166 (EU)

or be NIOSH-approved (US) to

protect against dust and

splashes.[5][6][7][8]

Hand Protection
Chemically impermeable and

resistant gloves.

Gloves should be inspected

before use and comply with EU

Directive 89/686/EEC and

standard EN 374. Due to a

lack of specific testing data,

select gloves known for

resistance to similar chemical

compounds.[1][2][6][7]

Body Protection Laboratory coat.

A standard lab coat is required

to prevent skin contact.[2][7]

For tasks with a higher risk of

exposure, consider impervious

or fire/flame-resistant clothing.

[5][6]

Respiratory Protection
Generally not required with

adequate ventilation.

Use a NIOSH-approved full-

face respirator or a particulate

filter respirator (P2) if dust

formation is unavoidable, if

exposure limits are exceeded,

or if irritation is experienced.[1]

[2][5][6][7][9]

Safe Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of the compound and the

safety of laboratory personnel.
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Procedure Guideline Source

Engineering Controls
Handle exclusively in a well-

ventilated area.

A chemical fume hood is

strongly recommended to

minimize inhalation risk.[5][6]

[7]

General Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in the laboratory area.

Prevents accidental ingestion

and contamination.[1][2][8]

Procedural Handling

Avoid creating dust and

aerosols. Avoid contact with

skin, eyes, and clothing.

Minimizes all routes of

potential exposure.[1][2][5][6]

Storage

Store in a tightly sealed

container in a dry, cool, and

well-ventilated location.

The substance should be

stored locked up and

accessible only to authorized

personnel.[3][4][5][6][8][10]

Emergency and Disposal Procedures
Immediate and appropriate responses to spills, exposures, and waste disposal are vital for

safety and environmental protection.

First Aid Measures
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Exposure Route Immediate Action Source

Inhalation

Move the individual to fresh air.

If breathing is difficult, provide

oxygen. Seek immediate

medical attention.

[2][6]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with soap

and plenty of water for at least

15 minutes. Seek medical

attention if irritation or other

symptoms develop.

[2][6]

Eye Contact

Promptly flush eyes with large

amounts of water for at least

15 minutes, holding eyelids

apart. Seek immediate medical

attention.

[1][2][6]

Ingestion

Do NOT induce vomiting.

Rinse the mouth with water.

Never give anything by mouth

to an unconscious person. Call

a poison control center or

doctor immediately.

[1][2][6]

Spill Response and Waste Disposal

Spill Containment: In case of a spill, evacuate all non-essential personnel from the area.[6]

Ensure the area is well-ventilated.[2][6]

Personal Protection: Before cleaning, don appropriate PPE, including a respirator, chemical-

resistant gloves, safety goggles, and a lab coat.[2]

Cleanup: Avoid generating dust.[2][5][6] Carefully sweep or shovel the solid material into a

suitable, labeled, and closed container for chemical waste.[2][4][6] If the substance is in
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solution, use an inert absorbent material.

Disposal: N-Desmethyl imatinib must not be disposed of with household garbage or

allowed to enter sewer systems.[1] All waste, including contaminated materials and empty

containers, must be disposed of through a licensed hazardous waste disposal company, in

strict accordance with all federal, state, and local regulations.[1][2][5][11]

Note on Experimental Protocols: The information provided in this document is derived from

publicly available Safety Data Sheets (SDS). These sources do not contain detailed

methodologies for specific experiments involving N-Desmethyl imatinib. Researchers must

develop their own specific experimental protocols in accordance with established laboratory

safety standards and the information contained herein.
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Workflow for Safe Handling and Disposal of N-Desmethyl Imatinib

Preparation

Handling

Cleanup & Disposal Emergency Protocol

1. Conduct Risk Assessment

2. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

3. Prepare Workspace
(Chemical Fume Hood)

4. Weigh/Handle Compound
(Avoid Dust Generation)

5. Perform Experiment

6. Decontaminate Surfaces Spill Occurs

Potential

7. Segregate Hazardous Waste

8. Dispose via Licensed Contractor

9. Doff & Dispose of PPE

10. Wash Hands Thoroughly

Contain Spill & Evacuate

Clean Spill with PPE

Dispose of Contaminated Waste

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of N-Desmethyl imatinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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